![molecular formula C15H19N3O4S B4699823 ethyl 2-(4-morpholinyl)-4-oxo-6-(2-thienyl)-1,4,5,6-tetrahydro-5-pyrimidinecarboxylate](/img/structure/B4699823.png)
ethyl 2-(4-morpholinyl)-4-oxo-6-(2-thienyl)-1,4,5,6-tetrahydro-5-pyrimidinecarboxylate
Overview
Description
Ethyl 2-(4-morpholinyl)-4-oxo-6-(2-thienyl)-1,4,5,6-tetrahydro-5-pyrimidinecarboxylate is a useful research compound. Its molecular formula is C15H19N3O4S and its molecular weight is 337.4 g/mol. The purity is usually 95%.
The exact mass of the compound ethyl 2-(4-morpholinyl)-4-oxo-6-(2-thienyl)-1,4,5,6-tetrahydro-5-pyrimidinecarboxylate is 337.10962727 g/mol and the complexity rating of the compound is 493. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality ethyl 2-(4-morpholinyl)-4-oxo-6-(2-thienyl)-1,4,5,6-tetrahydro-5-pyrimidinecarboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 2-(4-morpholinyl)-4-oxo-6-(2-thienyl)-1,4,5,6-tetrahydro-5-pyrimidinecarboxylate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Ethyl 2-(4-morpholinyl)-4-oxo-6-(2-thienyl)-1,4,5,6-tetrahydro-5-pyrimidinecarboxylate exhibits promising anticancer activity. Researchers investigate its potential as a chemotherapeutic agent due to its ability to inhibit tumor cell growth and induce apoptosis. Further studies explore its mechanism of action and synergistic effects with existing anticancer drugs .
- The compound’s thienyl and morpholinyl moieties suggest anti-inflammatory potential. Scientists explore its role in modulating inflammatory pathways, potentially targeting conditions like rheumatoid arthritis or inflammatory bowel disease. Preclinical studies evaluate its efficacy and safety .
- Ethyl 2-(4-morpholinyl)-4-oxo-6-(2-thienyl)-1,4,5,6-tetrahydro-5-pyrimidinecarboxylate may have neuroprotective effects. Researchers investigate its ability to prevent neuronal damage, making it relevant for neurodegenerative disorders such as Alzheimer’s and Parkinson’s disease. Animal models and in vitro assays provide insights into its neuroprotective mechanisms .
- The compound’s quinolinamine core suggests potential antimicrobial properties. Studies explore its effectiveness against bacterial, fungal, and parasitic infections. Researchers investigate its mode of action, resistance patterns, and potential combination therapies .
- Ethyl 2-(4-morpholinyl)-4-oxo-6-(2-thienyl)-1,4,5,6-tetrahydro-5-pyrimidinecarboxylate serves as a valuable building block in organic synthesis. Medicinal chemists modify its structure to create analogs with improved pharmacological properties. These derivatives may enhance solubility, bioavailability, or target specificity .
- Researchers explore the compound’s potential as a ligand in transition metal catalysis. Its unique combination of functional groups allows for coordination with metal centers, enabling catalytic reactions. Investigations focus on its role in asymmetric synthesis, cross-coupling reactions, and other transformations .
Anticancer Research
Anti-Inflammatory Properties
Neuroprotection and Neurodegenerative Diseases
Antimicrobial Activity
Organic Synthesis and Medicinal Chemistry
Catalysis and Ligand Design
properties
IUPAC Name |
ethyl 2-morpholin-4-yl-6-oxo-4-thiophen-2-yl-4,5-dihydro-1H-pyrimidine-5-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3O4S/c1-2-22-14(20)11-12(10-4-3-9-23-10)16-15(17-13(11)19)18-5-7-21-8-6-18/h3-4,9,11-12H,2,5-8H2,1H3,(H,16,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WAHRQWIOTVAUNZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1C(N=C(NC1=O)N2CCOCC2)C3=CC=CS3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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